Cas no 2229558-96-5 (dimethyl({2-2-(methylamino)ethyl-1,3-thiazol-5-yl}methyl)amine)

• Product Name: dimethyl({2-2-(methylamino)ethyl-1,3-thiazol-5-yl}methyl)amine
• CAS No: 2229558-96-5
• MF: C₉H₁₇N₃S
• MW: 199.316380262375
• CID: 5864757
• PubChem ID: 165866121
• Update Time: 2025-05-25

dimethyl({2-2-(methylamino)ethyl-1,3-thiazol-5-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• dimethyl({2-2-(methylamino)ethyl-1,3-thiazol-5-yl}methyl)amine
• 2229558-96-5
• dimethyl({2-[2-(methylamino)ethyl]-1,3-thiazol-5-yl}methyl)amine
• EN300-1733774

• Inchi： 1S/C9H17N3S/c1-10-5-4-9-11-6-8(13-9)7-12(2)3/h6,10H,4-5,7H2,1-3H3
• InChI Key： FQFRJRWNQWRINM-UHFFFAOYSA-N
• SMILES： S1C(CCNC)=NC=C1CN(C)C

Computed Properties

• Exact Mass: 199.11431873g/mol
• Monoisotopic Mass: 199.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.4Ų

Additional information on dimethyl({2-2-(methylamino)ethyl-1,3-thiazol-5-yl}methyl)amine

Dimethyl({2-2-(Methylamino)Ethyl-1,3-Thiazol-5-Yl}Methyl)Amine: A Comprehensive Overview

The compound with CAS No 2229558-96-5, commonly referred to as dimethyl({2-2-(methylamino)ethyl-1,3-thiazol-5-yl}methyl)amine, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, material synthesis, and advanced chemical engineering.

Structural Analysis: The molecular structure of dimethyl({2-2-(methylamino)ethyl-1,3-thiazol-5-yl}methyl)amine is characterized by a thiazole ring system, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The presence of the methylamino group and the dimethylamine substituent adds complexity to its structure, enhancing its reactivity and functionality. This unique arrangement allows for versatile chemical interactions, making it a valuable component in synthetic chemistry.

Synthesis and Characterization: The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for its characterization, ensuring precise identification and quality control.

Applications in Drug Discovery: Dimethyl({2-2-(methylamino)ethyl-1,3-thiazol-5-yl}methyl)amine has shown promise in the development of bioactive compounds with potential therapeutic applications. Researchers have explored its role as a building block for creating novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. Its ability to form stable complexes with biological molecules makes it an attractive candidate for drug delivery systems.

Material Science Innovations: Beyond pharmacology, this compound has found applications in material science, particularly in the synthesis of advanced polymers and hybrid materials. Its structural flexibility enables the creation of materials with enhanced mechanical properties and thermal stability. Recent studies have demonstrated its potential in developing high-performance adhesives and coatings for industrial use.

Environmental Impact and Safety: As with any chemical compound, understanding its environmental impact is crucial. Studies indicate that dimethyl({2-2-(methylamino)ethyl-1,3-thiazol-5-yl}methyl)amine degrades under specific environmental conditions, reducing its persistence in ecosystems. However, further research is needed to fully assess its long-term effects on aquatic life and soil health.

Future Prospects: The future of dimethyl({2-2-(methylamino)ethyl-1,3-thiazol-5-yl}methyl)amine lies in expanding its applications across diverse fields. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new potentials for this compound. With ongoing advancements in green chemistry and sustainable practices, this molecule could play a pivotal role in creating eco-friendly solutions for modern challenges.